cyclopropyl(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)methanone hydrochloride

• IUPAC Name: cyclopropyl-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C14H18N2OS.ClH/c17-14(10-1-2-10)16-8-12(9-16)15-5-3-13-11(7-15)4-6-18-13;/h4,6,10,12H,1-3,5,7-9H2;1H
• InChI Key: FSMJXXLQGGFDHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CC(C2)N3CCC4=C(C3)C=CS4.Cl
• Molecular Formula: C14H19ClN2OS
• Molecular Weight: 298.8 g/mol
• CAS No.: 2034427-54-6

Description

Cyclopropyl(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C14H19ClN2OS and its molecular weight is 298.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• Research into novel heterocyclic compounds with potential anticancer and antimicrobial activities has been conducted. For example, the synthesis of 1,3-oxazole clubbed pyridyl-pyrazolines demonstrated significant biological potency, suggesting the utility of heterocyclic scaffolds in developing pharmaceutical agents (Katariya, Vennapu, & Shah, 2021).

Molecular Docking Studies

• Molecular docking studies have been utilized to understand the interaction of novel compounds with biological targets. This approach aids in the rational design of compounds with desired biological activities, including those related to the compound .

Heterocyclic Chemistry

• The synthesis and characterization of novel thieno-fused bicyclic compounds through enaminone containing thieno[2,3-b]pyridine scaffolds have been explored. Such studies highlight the versatility of heterocyclic chemistry in creating compounds with potential therapeutic applications (Mabkhot et al., 2015).

Antimicrobial and Antimycobacterial Activity

• Derivatives of nicotinic acid hydrazide, closely related to the pyridine core of the compound , have been synthesized and evaluated for their antimicrobial and antimycobacterial activity. Such studies suggest the potential of pyridine derivatives in addressing resistant strains of bacteria and mycobacteria.

Chemical Synthesis Techniques

• Advanced synthesis techniques, such as 1,3-dipolar cycloadditions and the rearrangement of 1,3-dipolar cycloadducts derived from 2-azetidinone-tethered azomethine ylides, provide methods for creating highly functionalized and potentially biologically active compounds. These methodologies may be applicable to the synthesis and exploration of the compound (Alcaide, Almendros, Alonso, & Aly, 2001).